Cas no 538368-15-9 ((2S)-2-(aminomethyl)butanoic acid)
538368-15-9 structure
Product Name:(2S)-2-(aminomethyl)butanoic acid
CAS No:538368-15-9
MF:C5H11NO2
MW:117.146341562271
CID:356255
PubChem ID:11355600
Update Time:2025-04-19
(2S)-2-(aminomethyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-(aminomethyl)-, (2S)-
- (2S)-2-(aminomethyl)butanoic acid
- SCHEMBL5549937
- MFCD19205693
- DTXSID30463260
- AKOS026750653
- (S)-2-aminomethyl butyric acid
- (S)-2-(Aminomethyl)butanoic acid
- GS-0801
- EN300-1717286
- 538368-15-9
- G63362
-
- Inchi: 1S/C5H11NO2/c1-2-4(3-6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1
- InChI Key: HBICVCPHTYGKKD-BYPYZUCNSA-N
- SMILES: OC([C@H](CN)CC)=O
Computed Properties
- Exact Mass: 117.07903
- Monoisotopic Mass: 117.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 82.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
(2S)-2-(aminomethyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1852588-100mg |
(2S)-2-(Aminomethyl)butanoic acid |
538368-15-9 | 98% | 100mg |
¥898.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1852588-250mg |
(2S)-2-(Aminomethyl)butanoic acid |
538368-15-9 | 98% | 250mg |
¥1496.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1852588-1g |
(2S)-2-(Aminomethyl)butanoic acid |
538368-15-9 | 98% | 1g |
¥4116.00 | 2024-05-09 | |
| A2B Chem LLC | AI79187-100mg |
(2S)-2-(aminomethyl)butanoic acid |
538368-15-9 | 97% | 100mg |
$116.00 | 2024-04-19 | |
| A2B Chem LLC | AI79187-250mg |
(2S)-2-(aminomethyl)butanoic acid |
538368-15-9 | 97% | 250mg |
$196.00 | 2024-04-19 | |
| A2B Chem LLC | AI79187-1g |
(2S)-2-(aminomethyl)butanoic acid |
538368-15-9 | 97% | 1g |
$528.00 | 2024-04-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X195676A-1g |
(2S)-2-(aminomethyl)butanoic acid |
538368-15-9 | 0.97 | 1g |
¥7408.8 | 2024-07-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X195676A-250mg |
(2S)-2-(aminomethyl)butanoic acid |
538368-15-9 | 0.97 | 250mg |
¥2745.0 | 2024-07-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X195676A-100mg |
(2S)-2-(aminomethyl)butanoic acid |
538368-15-9 | 0.97 | 100mg |
¥1616.4 | 2024-07-24 | |
| Key Organics Ltd | GS-0801-1G |
(S)-2-aminomethyl butyric acid |
538368-15-9 | >97% | 1g |
£714.00 | 2025-02-08 |
(2S)-2-(aminomethyl)butanoic acid Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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